Cas no 1105193-55-2 (2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetic acid)

• Product Name: 2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetic acid
• CAS No: 1105193-55-2
• MF: C₇H₈N₂O₃
• MW: 168.15002155304
• MDL: MFCD12402755
• CID: 4560634
• PubChem ID: 33676025
• Update Time: 2024-11-06

2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• (4-Methyl-6-oxopyrimidin-1(6{H})-yl)acetic acid
• 2-(4-Methyl-6-oxopyrimidin-1(6H)-yl)acetic acid
• 2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetic acid
• 1(6H)-Pyrimidineacetic acid, 4-methyl-6-oxo-
• 2-(4-methyl-6-oxopyrimidin-1(6H)-yl)aceticacid
• AKOS005208516
• (4-METHYL-6-OXOPYRIMIDIN-1(6(H))-YL)ACETIC ACID
• EN300-236537
• 2-(4-methyl-6-oxopyrimidin-1-yl)acetic acid
• 1105193-55-2
• 2-(4-Methyl-6-oxopyrimidin-1(6H)-yl)acetic
• F1967-0259
• (3,4-dihydro-6-methyl-4-oxo-3-pyrimidinyl)acetic acid

• MDL： MFCD12402755
• Inchi： 1S/C7H8N2O3/c1-5-2-6(10)9(4-8-5)3-7(11)12/h2,4H,3H2,1H3,(H,11,12)
• InChI Key： NDQLAQGBVNZMRE-UHFFFAOYSA-N
• SMILES： C1N(CC(O)=O)C(=O)C=C(C)N=1

Computed Properties

• Exact Mass: 168.05349212g/mol
• Monoisotopic Mass: 168.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 70Ų